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Compound of Interest

Compound Name: 6-Chloro-5-iodopyrazin-2(1H)-one

Cat. No.: B15533744

Get Quote
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This guide outlines the operational safety and disposal protocols for 6-Chloro-5-iodopyrazin-
2(1H)-one (also known by its tautomer 6-Chloro-5-iodopyrazin-2-ol).

As this specific intermediate often lacks a widely published individual Safety Data Sheet (SDS)
in public databases, this protocol is derived from structural analogs (e.g., 6-Chloro-5-
iodopyrazin-2-amine) and standard hazardous waste management practices for halogenated
nitrogen-heterocycles.

Part 1: Chemical Profile & Hazard Identification

Immediate Action: Treat this substance as a Halogenated Organic Hazard.[1] It contains both
Chlorine and lodine attached to a pyrazine ring.[1] Improper disposal (e.g., low-temperature
incineration) can release toxic halogenated byproducts or elemental iodine gas.
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Property

Details

Chemical Name

6-Chloro-5-iodopyrazin-2(1H)-one

Tautomer

6-Chloro-5-iodopyrazin-2-ol

Chemical Class

Halogenated Heterocycle (Pyrazine derivative)

Key Elements

Nitrogen, Chlorine, lodine

Physical State

Solid (typically off-white to pale yellow powder)

Primary Hazards

Irritant (Skin/Eye/Respiratory). Potential for
Acute Toxicity (Oral).[1]

Reactivity

Light Sensitive (lodine bond is labile).[1]

Incompatible with strong oxidizers (risk of

gas release).[1]

Critical Note on Identification: Commercial containers may be labeled under the tautomeric

name 6-Chloro-5-iodopyrazin-2-ol. Ensure your inventory matches this structure before

proceeding.

Part 2: Waste Segregation Logic (Decision Tree)

The presence of Chlorine (Cl) and lodine (1) dictates that this waste MUST enter the

Halogenated Waste Stream. It cannot be treated as general organic waste due to the risk of

forming dioxins (from CI) or corrosive iodine vapors during standard combustion.
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Waste Generation:
6-Chloro-5-iodopyrazin-2(1H)-one

What is the physical state?

N

Solid Waste Liquid Waste
(Pure powder, contaminated gloves/wipes) (Dissolved in solvent, mother liquor)

;

Pack in Double-Lined
Polyethylene Bags or
Wide-Mouth HDPE Drum

Segregate into
HALOGENATED Solvent Carboy

Label: 'Hazardous Waste - Halogenated'
(List: Pyrazine derivative, lodine, Chlorine)

Final Disposal:
High-Temperature Incineration
(Rotary Kiln > 1100°C)

Click to download full resolution via product page

Figure 1: Decision logic for segregating 6-Chloro-5-iodopyrazin-2(1H)-one waste streams.

Part 3: Detailed Disposal Procedures
Protocol A: Solid Waste (Pure Substance & Debris)

Applicable to: Expired stocks, contaminated weighing boats, gloves, and spill cleanup
materials.

o Containment: Do not throw in the general trash. Use a wide-mouth HDPE (High-Density
Polyethylene) jar or a double-lined hazardous waste bag.
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e Labeling: Clearly mark the container with "Solid Chemical Waste: Halogenated Organics".
o Constituents: Write "6-Chloro-5-iodopyrazin-2(1H)-one".
o Hazard Check: Check "Toxic" and "Irritant".[1][2]

o Storage: Store in a cool, dark place (iodine compounds can degrade in light) until pickup.

Protocol B: Liquid Waste (Solutions & Mother Liquors)

Applicable to: Reaction mixtures (e.g., in DCM, DMF, or Ethyl Acetate).
e Segregation: Pour into the Halogenated Organic Solvents carboy.

o Never mix with "Non-Halogenated" waste (e.g., pure Acetone/Methanol waste) unless the
facility burns all organics as halogenated. Mixing a single drop of this compound into a
non-halogenated drum reclassifies the entire drum as halogenated, increasing disposal
costs significantly.

o Compatibility Check:

o Do NOT mix with Strong Oxidizers (e.g., Nitric Acid, Peroxides). Oxidizing the iodide
moiety (

or C-1) can release elemental lodine gas (
), which is corrosive and purple.

o Do NOT mix with Strong Acids.

e Rinsing: Triple rinse empty reaction flasks with a compatible solvent (e.g., acetone) and add
the rinsate to the Halogenated waste container.

Part 4: Emergency Spill Response

If a spill occurs, the primary risk is inhalation of dust and skin contact.
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2. Don PPE
Nitrile gloves, Lab coat,
Safety Goggles, N95/Respirator

3. Control Spread 4. Clean Up 5. Dispose
Cover with absorbent pads Scoop solids gently. Place all materials in
(Avoid generating dust) Wipe surface with Acetone. Halogenated Solid Waste

1. Alert & Isolate
Evacuate immediate area
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Figure 2: Operational workflow for managing accidental spills.

Decontamination Solution: For final surface cleaning, use a dilute solution of Sodium
Thiosulfate (5-10%). This acts as a reducing agent to neutralize any liberated iodine (turning
brown stains colorless) and ensures the residue is chemically deactivated before final wiping.

Part 5: Scientific Rationale & Regulatory Context

Why High-Temperature Incineration? Standard incineration operates at lower temperatures
which may not fully destroy the halogenated ring.

o Chlorine Risk: Incomplete combustion of chlorinated aromatics (like the pyrazine ring here)
can form Polychlorinated Dibenzodioxins (PCDDs), which are highly toxic.

 lodine Risk: lodine does not burn; it sublimates.[1] In a rotary kiln (>1100°C), the organic
framework is destroyed, and the halogens are captured by wet scrubbers (typically alkaline)
to form salts (NaCl, Nal) rather than being released as gas.

Regulatory Classification (RCRA - USA): While this specific CAS may not be a "Listed Waste"
(F, K, P, or U list), it exhibits the characteristic of Toxicity (if tested) and must be managed as a
Halogenated Solvent/Organic waste stream to comply with "Cradle-to-Grave" liability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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